Cas no 27391-34-0 (1H-Indole-5-sulfonicacid, 2-phenyl-)

• Product Name: 1H-Indole-5-sulfonicacid, 2-phenyl-
• CAS No: 27391-34-0
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 251133
• PubChem ID: 9838392
• Update Time: 2025-04-19

1H-Indole-5-sulfonicacid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-sulfonicacid, 2-phenyl-
• 2-phenyl-1H-indole-5-sulfonic acid
• 1H-Indole-5-sulfonicacid,2-phenyl
• 2-Phenyl-5-indolesulfonicacid
• 2-phenylindole-5-sulfonic acid
• SCHEMBL517119
• CHEMBL469267
• 2-phenyl-indole-5-sulfonic acid
• 27391-34-0
• DTXSID60431639

• Inchi： 1S/C14H11NO3S/c16-19(17,18)12-6-7-13-11(8-12)9-14(15-13)10-4-2-1-3-5-10/h1-9,15H,(H,16,17,18)
• InChI Key： IZNVWIXUMIMNSP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C=C(C1C=CC=CC=1)N2)(=O)(=O)O

Computed Properties

• Exact Mass: 273.04600
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.54000
• LogP: 4.16240